Cas no 114731-67-8 (1H-Isoindole-5-carboxylicacid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo-)

• Product Name: 1H-Isoindole-5-carboxylicacid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo-
• CAS No: 114731-67-8
• MF: C₂₅H₁₄N₂O₈
• MW: 470.387266635895
• CID: 135080
• PubChem ID: 14365926
• Update Time: 2025-11-02

1H-Isoindole-5-carboxylicacid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,5-DIS(PHTHALIMIDO)TOLUENE-4’,4’’-DICARBOXYLIC ACID
• 2-[4-(5-carboxy-1,3-dioxoisoindol-2-yl)-3-methylphenyl]-1,3-dioxoisoindole-5-carboxylic acid
• 2,5-Dis(phthaliMido)toluene-4',4''-dicarboxylic acid
• 2,2'-(2-Methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo-1H-isoindole-5-carboxylic acid]
• 114731-67-8
• 2,2'-(2-Methyl-1,4-phenylene)bis(1,3-dioxoisoindoline-5-carboxylicacid)
• 2-[4-(5-carboxy-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-3-methylphenyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 1H-Isoindole-5-carboxylic acid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo-
• DTXSID50559437
• 2,2'-(2-Methyl-1,4-phenylene)bis(1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)
• AKOS015904539
• SCHEMBL9338994
• 2,2'-(2-Methyl-1,4-phenylene)bis(1,3-dioxoisoindoline-5-carboxylic acid)
• 1H-Isoindole-5-carboxylicacid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo-

• Inchi： 1S/C25H14N2O8/c1-11-8-14(26-20(28)15-5-2-12(24(32)33)9-17(15)22(26)30)4-7-19(11)27-21(29)16-6-3-13(25(34)35)10-18(16)23(27)31/h2-10H,1H3,(H,32,33)(H,34,35)
• InChI Key： LTMLBTNDIHVVJN-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=CC(=CC=1C)N1C(C2C=CC(C(=O)O)=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 470.07502
• Monoisotopic Mass: 470.07501541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 994
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.647
• PSA: 149.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-5-carboxylicacid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo-

Comprehensive Analysis of 1H-Isoindole-5-carboxylic acid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo- (CAS No. 114731-67-8)

The compound 1H-Isoindole-5-carboxylic acid, 2,2'-(2-methyl-1,4-phenylene)bis[2,3-dihydro-1,3-dioxo- (CAS No. 114731-67-8) is a highly specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structural features, including the isoindole core and dioxo functional groups, make it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Researchers are increasingly interested in this compound due to its potential role in developing novel small-molecule inhibitors and fluorescent probes.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1H-Isoindole-5-carboxylic acid derivatives?" The answer lies in multi-step organic reactions, often involving condensation and cyclization techniques. Recent studies highlight its utility in catalysis and polymer chemistry, aligning with the growing demand for sustainable chemical processes. The presence of both carboxylic acid and dioxo moieties allows for diverse functionalization, making it adaptable to green chemistry principles.

From an analytical perspective, CAS No. 114731-67-8 exhibits distinct spectroscopic properties. Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS) data confirm its structural integrity, while computational modeling predicts its reactivity in cross-coupling reactions. These characteristics are critical for researchers exploring structure-activity relationships (SAR) in drug discovery—a trending topic in AI-assisted molecular design.

Industry professionals frequently search for "thermal stability of isoindole derivatives", and this compound demonstrates remarkable resilience under controlled conditions. Thermogravimetric analysis (TGA) reveals decomposition temperatures above 250°C, suggesting suitability for high-performance polyimide applications. This aligns with the surge in demand for heat-resistant materials in electronics and aerospace sectors.

Environmental considerations are paramount in modern chemistry. While 1H-Isoindole-5-carboxylic acid derivatives aren’t classified as hazardous, their biodegradation pathways remain an active research area. Recent publications emphasize enzymatic degradation studies, addressing the broader concern of eco-friendly chemical waste management—a key focus in regulatory-compliant research.

In conclusion, CAS No. 114731-67-8 represents a versatile building block bridging academic innovation and industrial applications. Its integration with machine learning-based compound optimization tools reflects the intersection of traditional chemistry and digital transformation—a paradigm shift capturing global R&D attention.